BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling L-
Leucine-13C

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: L-Leucine-13C

Cat. No.: B1674920

Essential Safety and Handling Guide for L-
Leucine-*C

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling L-Leucine-13C. The following
procedures detail personal protective equipment (PPE), handling protocols, and disposal plans
to ensure a safe laboratory environment.

Summary of Physical and Chemical Properties

L-Leucine-13C is a stable, non-radioactive isotope of the essential amino acid L-Leucine. Its
chemical properties are identical to the natural compound. The primary considerations for safe
handling are related to its physical form as a powder and general chemical handling best
practices.
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Property

Value

Physical State

Solid, white crystalline powder[1]

Odor Odorless[1][2]

pH 5.5 - 6.5[1]

Melting Point 286 - 288 °C / 546.8 - 550.4 °F[1]

Solubility Soluble in water[2][3]

Stability Stable under recommended storage conditions.

[4] Sensitive to light and moisture[1].

Personal Protective Equipment (PPE)

While L-Leucine is considered non-hazardous, prudent laboratory practices should always be

observed. The following PPE is recommended to minimize exposure and ensure safety.
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PPE Category Item Specification

Eye and Face Protection Safety Glasses Must have side shields.[5][6][7]

Recommended, especially

Chemical Safety Goggles when splashes are possible.[5]
[8]
Nitrile or other chemically
resistant gloves are
recommended.[5][6] Gloves
Hand Protection Gloves
should be inspected before
use and disposed of properly
after handling the material.[4]
A full-length lab coat should be
Body Protection Lab Coat worn to prevent skin contact.

(5161071

Choose body protection
] ] appropriate for the amount and
Protective Clothing )
concentration of the substance

at the workplace.[5]

A dust mask or respirator may
be necessary if handling large
quantities or if dust is
Respiratory Protection Dust Mask/Respirator generated.[8] A self-contained
breathing apparatus may be
required in case of fire or in

poorly ventilated areas.[5]

Handling and Experimental Protocols

Engineering Controls:

» Work in a well-ventilated area.[6] For larger quantities or when aerosolization is possible, a
chemical fume hood is recommended.[6]

e Use a designated area for handling to prevent cross-contamination.[6]
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» Provide appropriate exhaust ventilation where dust may form.[5][9]

Safe Handling Practices:

e Avoid contact with skin and eyes.[1]

e Do not breathe in dust.[1]

e Avoid dust formation.[1][5][9]

e Wash hands thoroughly after handling.[2]

o Keep the container tightly closed when not in use.[1][9]

» Store in a cool, dry, and well-ventilated place, away from light and moisture.[1][5]

Accidental Release Measures:

Notification: Alert personnel in the immediate vicinity of the spill.[6]

PPE: Don the appropriate personal protective equipment.[6]

Containment: Sweep up the spilled solid material and place it into a suitable, closed
container for disposal.[1][5][9] Avoid generating dust.

Cleaning: Clean the spill area with soap and water.[6]

Disposal Plan

Waste containing L-Leucine-13C should be handled in accordance with local, state, and federal
regulations for chemical waste.[6]

¢ Unused Product: Offer surplus and non-recyclable solutions to a licensed disposal company.

[4]15]

o Containers: Handle uncleaned containers as you would the product itself. Do not mix with
other waste.
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Workflow for Handling L-Leucine-**C
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Caption: Workflow for the safe handling of L-Leucine-3C from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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